Cas no 16967-02-5 (Benzene, 1-octyn-1-yl-)

• Product Name: Benzene, 1-octyn-1-yl-
• CAS No: 16967-02-5
• MF: C₁₄H₁₈
• MW: 186.292724132538
• CID: 179995
• PubChem ID: 140158
• Update Time: 2025-04-19

Benzene, 1-octyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-octyn-1-yl-
• 1-PHENYL-1-OCTYNE
• oct-1-ynylbenzene
• 1-Hexyl-2-phenylacetylene
• 1-Octynylbenzene
• 1-phenyl-oct-1-yne
• Benzene,1-octyn-1-yl
• hexylphenylacetylene
• TIMTEC-BB SBB008965
• n-Hexyl phenyl acetylene
• 1-N-HEXYL-2-PHENYLACETYLENE
• 1-PHENYL-1-OCTYNE 97%
• FT-0608228
• oct-1-yn-1-ylbenzene
• 16967-02-5
• 1-Octynylbenzene #
• AKOS015840580
• DTXSID40168734
• (oct-1-yn-1-yl)benzene
• Benzene, 3-octynyl-

• Inchi： 1S/C14H18/c1-2-3-4-5-6-8-11-14-12-9-7-10-13-14/h7,9-10,12-13H,2-6H2,1H3
• InChI Key： YVCYLGYUDUYFQZ-UHFFFAOYSA-N
• SMILES： C(CCC#CC1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 186.14100
• Monoisotopic Mass: 186.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.90
• Boiling Point: 277.8°Cat760mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.515
• PSA: 0.00000
• LogP: 4.00850
• Solubility: Uncertain

Benzene, 1-octyn-1-yl- Security Information

• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25